5-(4-bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 2-(4-bromophenyl)-3-(furan-2-carbonyl)-4-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-pyrrol-5-one
• InChI: InChI=1S/C18H12BrN3O4S/c1-9-20-21-18(27-9)22-14(10-4-6-11(19)7-5-10)13(16(24)17(22)25)15(23)12-3-2-8-26-12/h2-8,14,24H,1H3
• InChI Key: WBXGRUZNBGCYCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)N2C(C(=C(C2=O)O)C(=O)C3=CC=CO3)C4=CC=C(C=C4)Br
• Molecular Formula: C18H12BrN3O4S
• Molecular Weight: 446.3 g/mol
• CAS RN: 432019-45-9

Description

5-(4-bromophenyl)-4-(furan-2-carbonyl)-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C18H12BrN3O4S and its molecular weight is 446.28. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Compounds similar to the specified chemical structure have been extensively studied for their potential therapeutic effects. For instance, thiazolopyrimidine derivatives, related to the furan and thiadiazole moieties of the compound, have shown significant antinociceptive and anti-inflammatory activities. These findings suggest potential applications in pain and inflammation management (Selvam et al., 2012). Furthermore, novel dicationic imidazo[1,2-a]pyridines, including furan derivatives, were identified as potent antiprotozoal agents, highlighting their role in infectious disease treatment (Ismail et al., 2004).

Organic Electronics

Compounds incorporating furan units have been investigated for their applications in organic electronics. A study on banana-shaped organic semiconducting molecules containing furan and thieno[3,2-b]pyrrole demonstrated their utility in organic field-effect transistors, with implications for the development of flexible and wearable electronic devices (Bulumulla et al., 2018).

Synthetic Methodologies

Research on synthetic methodologies involving furan and pyrrole derivatives has led to the development of novel chemical reactions and the synthesis of heterocyclic compounds. For example, the palladium-catalyzed direct arylation of heteroaromatic compounds, including furans, has emerged as a versatile method for constructing carbon–carbon bonds, essential for the synthesis of complex organic molecules (Roger et al., 2010). Additionally, reactions of 5-aryl-4-(hetaren-2-ylcarbonyl)-3-hydroxy-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-ones with hydrazine and phenylhydrazine have contributed to the diversity of heterocyclic chemistry, expanding the toolkit for the synthesis of pyrrolo[3,4-c]pyrazol-6-ones and other related compounds (Gein & Mar'yasov, 2015).